Cas no 156928-68-6 (Pod-II)

• Product Name: Pod-II
• CAS No: 156928-68-6
• MF: C₅₀H₈₀O₂₃
• MW: 1049.15641880035
• CID: 194025
• PubChem ID: 190860
• Update Time: 2024-02-28

Pod-II Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,25R)-14-hydroxyspirost-5-en-3-ylO-b-D-glucopyranosyl-(1&reg
• 14-hydroxyspirost-5-en-3-yl hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
• 3)]-O-b-D-glucopyranosyl-(1&reg
• 3-O-beta-D-Glucopyranosyl-(1-2)-(beta-D-xylopyranosyl-(1-3))-beta-D-glucopyranosyl-(1-4)-galactopyranosyl-25(R)-spirost-5-en-3beta,14alpha-diol
• 4)- (9CI)
• Pod-II
• 156928-68-6
• 2-[2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxyoxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID30935573

• Inchi： 1S/C50H80O23/c1-20-7-12-50(65-18-20)21(2)31-27(73-50)14-49(63)25-6-5-22-13-23(8-10-47(22,3)24(25)9-11-48(31,49)4)66-44-39(62)36(59)40(30(17-53)69-44)70-46-42(72-45-38(61)35(58)33(56)28(15-51)67-45)41(34(57)29(16-52)68-46)71-43-37(60)32(55)26(54)19-64-43/h5,20-21,23-46,51-63H,6-19H2,1-4H3
• InChI Key： BSPJQLDWNQBHGY-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1(C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)OC1C(C(C(CO1)O)O)O)OC1C(C(C(C(CO)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 1048.509
• Monoisotopic Mass: 1048.509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 30
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 355
• XLogP3: -2.4

Experimental Properties

• Density: 1.53
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins